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Compound of Interest

Compound Name:
4-Chloro-2-methyl-1,7-

naphthyridine

CAS No.: 61319-98-0

Cat. No.: B3032886

Get Quote

An In-depth Technical Guide to the Safe Disposal of 4-Chloro-2-methyl-1,7-naphthyridine

As a Senior Application Scientist, the responsible management of chemical compounds from

initial handling to final disposal is paramount to ensuring laboratory safety, environmental

protection, and regulatory compliance. This guide provides a detailed, procedure-driven

framework for the proper disposal of 4-Chloro-2-methyl-1,7-naphthyridine, a halogenated

heterocyclic compound frequently utilized in medicinal chemistry and drug development

research. The protocols outlined herein are designed to provide clarity and instill confidence,

moving beyond simple instruction to explain the fundamental causality behind each critical

step.

Hazard Profile and Core Safety Considerations
Understanding the intrinsic properties of 4-Chloro-2-methyl-1,7-naphthyridine is the

foundation of its safe management. While comprehensive toxicological data may be limited as

is common for many research chemicals, the available Safety Data Sheets (SDS) and the

compound's chemical structure provide a clear basis for a rigorous risk assessment.
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The primary hazards identified for this compound are skin and serious eye irritation[1]. As a

solid, crystalline powder, inhalation of dust should also be avoided to prevent respiratory tract

irritation[2][3]. The most critical feature from a disposal perspective is the presence of a

chlorine atom on the naphthyridine core, which classifies it unequivocally as a halogenated

organic compound[4][5].

Why this classification is critical: Halogenated organic wastes cannot be disposed of via

standard methods. During combustion, they can form highly toxic and corrosive byproducts,

such as hydrogen chloride (HCl) gas, as well as potentially more hazardous dioxins and furans

if not incinerated under specific, controlled conditions[6][7]. Therefore, they must be segregated

from non-halogenated waste streams to ensure they are routed to specialized high-

temperature incinerators equipped with afterburners and scrubber systems to neutralize these

acidic gases[1][6].

Key Physicochemical & Safety Data
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Property Value Significance & Rationale

Chemical Formula C₉H₇ClN₂

The presence of Chlorine (Cl)

mandates its classification as a

halogenated waste.

Molecular Weight 178.62 g/mol

Relevant for calculating

concentrations and waste

quantities.

Physical State Solid (Crystal - Powder)
Poses a risk of dust generation

and inhalation.[1]

GHS Pictogram GHS07 (Exclamation Mark)

Indicates potential for skin/eye

irritation, and other less severe

hazards.

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.

Direct contact with skin and

eyes must be avoided through

proper PPE.[1]

Storage
Store in a cool, dark, tightly

closed container.

Prevents potential degradation

and contamination. Store away

from incompatible materials

like strong oxidizing agents.[1]

[2]

Primary Disposal Route Chemical Incineration

The only acceptable method to

ensure complete destruction

and neutralization of

hazardous byproducts.[1][4][6]

The Cornerstone of Compliance: Waste Segregation
The single most important operational step in the proper disposal of 4-Chloro-2-methyl-1,7-
naphthyridine is rigorous segregation at the point of generation. Mixing halogenated and non-

halogenated waste streams is a costly and dangerous compliance violation. The following

workflow provides a self-validating system for ensuring correct waste segregation.
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Diagram 1: Waste Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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